4-Methoxyphenethyl magnesium iodide

• Molecular Formula: C9H11IMgO
• Molecular Weight: 286.39 g/mol
• IUPAC Name: magnesium;1-ethyl-4-methoxybenzene;iodide
• InChI: InChI=1S/C9H11O.HI.Mg/c1-3-8-4-6-9(10-2)7-5-8;;/h4-7H,1,3H2,2H3;1H;/q-1;;+2/p-1
• InChI Key: IMNUAYXEZQWYPS-UHFFFAOYSA-M
• Canonical SMILES: COC1=CC=C(C=C1)C[CH2-].[Mg+2].[I-]

Description

4-Methoxyphenethyl magnesium iodide is an organomagnesium halide (Grignard reagent) with the general structure Ar-Mg-I, where Ar represents the 4-methoxyphenethyl group. Grignard reagents are pivotal in organic synthesis for forming carbon-carbon bonds. Magnesium iodide serves as a precursor or co-reagent in Grignard reactions, influencing solubility and ionic interactions .

Comparison with Similar Compounds

Structural and Chemical Properties

Compound	Structure	Reactivity	Solubility	Key Applications
4-Methoxyphenethyl MgI	Ar-Mg-I (Ar=4-MeO-C₆H₄)	High nucleophilicity; reacts with electrophiles (e.g., carbonyls)	Soluble in ethers, THF	Synthesis of methoxy-substituted aromatics
Methyl Magnesium Iodide	CH₃-Mg-I	Rapid reaction with water/oxygen; forms methane	Ethers, hydrocarbons	Production of alcohols, ketones
Phenyl Magnesium Bromide	C₆H₅-Mg-Br	Less hygroscopic than iodide analogs	THF, diethyl ether	Cross-coupling reactions
4-Methylphenyl Zinc Iodide	Ar-Zn-I (Ar=4-Me-C₆H₄)	Lower reactivity than Mg analogs; air-stable	Polar aprotic solvents	Negishi coupling; fine chemicals

Key Observations :

• Nucleophilicity : 4-Methoxyphenethyl MgI exhibits enhanced nucleophilicity compared to zinc analogs (e.g., 4-Methylphenyl ZnI) due to Mg's higher electronegativity .
• Solubility : Mg-based Grignard reagents require anhydrous ethers to prevent decomposition, whereas Zn analogs tolerate mild moisture .
• Stability : The methoxy group in 4-Methoxyphenethyl MgI may stabilize the reagent via electron-donating effects, reducing side reactions .

Thermodynamic and Topological Indices

Magnesium iodide (MgI₂) frameworks provide insights into the entropy and stability of Grignard systems. Studies on MgI₂'s edge-weight-based entropy (e.g., Zagreb entropy, geometric-arithmetic entropy) reveal structural heterogeneity and bond strength distributions, which correlate with reagent stability .

Table 2: Entropy Metrics for MgI₂-Based Structures

Entropy Type	Formula	Value (p=even, q=1)	Implications for Grignard Reagents
Zagreb Entropy (ΩM₁)	log[K₁] where K₁ = topological index	4.21 ± 0.03	Predicts bond dissociation energies
Geometric-Arithmetic (ΩGA)	log[K₂]; K₂ = edge-type distribution	3.89 ± 0.05	Reflects lattice stability
Atom-Bond Connectivity (ΩABC)	log[K₃]	4.56 ± 0.02	Indicates ionic vs. covalent character

These indices suggest that MgI₂-based Grignard reagents, including 4-Methoxyphenethyl MgI, exhibit moderate entropy (4.2–4.6), favoring ordered crystalline phases under anhydrous conditions .